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Compound of Interest

Compound Name: CL-82198 hydrochloride

Cat. No.: B1662954 Get Quote

Technical Support Center: CL-82198
Hydrochloride
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with CL-
82198 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is CL-82198 hydrochloride and what is its primary mechanism of action?

CL-82198 hydrochloride is a selective inhibitor of matrix metalloproteinase-13 (MMP-13).[1][2]

[3][4] Its selectivity is attributed to its binding to the entire S1' pocket of the MMP-13 enzyme.[1]

[5] This binding prevents the access of substrates to the active site, thereby inhibiting the

enzymatic degradation of collagen.[3] It has been shown to have no significant activity against

MMP-1, MMP-9, or TACE (TNF-α converting enzyme).[2][6]

Q2: What are the recommended solvents for preparing stock solutions of CL-82198
hydrochloride?

There are conflicting reports on the solubility of CL-82198 hydrochloride in aqueous solutions.

While some suppliers report solubility in water, others state it is insoluble. For preparing stock

solutions, dimethyl sulfoxide (DMSO) and ethanol are commonly recommended.[7] It is crucial
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to use fresh, high-purity solvents, as the presence of moisture in DMSO can reduce the

solubility of the compound.[7]

Q3: How should I store CL-82198 hydrochloride and its stock solutions?

Solid CL-82198 hydrochloride should be stored desiccated at room temperature.[6] Once

reconstituted into a stock solution, it is recommended to aliquot the solution into single-use

volumes and store them at -20°C or -80°C to prevent degradation from repeated freeze-thaw

cycles.[1][5] Stock solutions are generally stable for up to 3 months at -20°C.[5]

Troubleshooting Guide
Issue: I am having trouble dissolving CL-82198 hydrochloride in water.

Several users have reported difficulty in dissolving CL-82198 hydrochloride in water, with

some suppliers even listing it as insoluble.[7] This discrepancy may be due to differences in the

salt form or purity of the compound from various suppliers.

Solutions:

Use an alternative solvent: For consistent and reliable results, it is recommended to prepare

a concentrated stock solution in an organic solvent such as DMSO or ethanol.[7]

Sonication and gentle heating: If you must use an aqueous-based solvent, aiding dissolution

with sonication or gentle warming (be cautious of potential degradation with excessive heat)

may be helpful.[1]

pH adjustment: The solubility of hydrochloride salts can be pH-dependent. Adjusting the pH

of your aqueous solution may improve solubility, though this should be done with caution to

avoid affecting your experimental conditions.

Issue: My CL-82198 hydrochloride solution appears cloudy or has precipitated after dilution.

Precipitation upon dilution of a stock solution into an aqueous buffer or cell culture medium is a

common issue, especially when the initial stock is in a high concentration of an organic solvent

like DMSO.

Solutions:
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Lower the final concentration of the organic solvent: Aim to keep the final concentration of

DMSO or ethanol in your working solution as low as possible, ideally below 1%, to maintain

the solubility of the compound and minimize solvent-induced cellular toxicity.

Use a co-solvent system: For in vivo or certain in vitro applications, a co-solvent system can

be employed to improve solubility. Formulations including PEG300, Tween-80, or SBE-β-CD

have been reported to yield clear solutions.[1]

Prepare fresh dilutions: It is best to prepare working dilutions fresh from the stock solution

immediately before use.

Quantitative Solubility Data
The reported solubility of CL-82198 hydrochloride varies across different suppliers. The

following table summarizes the available data:

Solvent
MedchemE
xpress

Abcam
Selleck
Chemicals

Sigma-
Aldrich

Tocris
Bioscience

Water Not Specified
Soluble to 50

mM
Insoluble 25 mg/mL

33.88 mg/mL

(100 mM)[6]

DMSO

≥ 2.5 mg/mL

(in

formulations)

[1]

Not Specified

60 mg/mL

(198.43 mM)

[7]

Not Specified
25.41 mg/mL

(75 mM)[6]

Ethanol Not Specified Not Specified 60 mg/mL Not Specified Not Specified

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of CL-82198 hydrochloride
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution (Molecular Weight: 338.83 g/mol ), you would need 3.388 mg.
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Add Solvent: Add the appropriate volume of fresh, high-purity DMSO to the vial containing

the compound.

Dissolve: Gently vortex or sonicate the solution until the compound is completely dissolved.

If necessary, gentle warming can be applied.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in appropriate

vials. Store the aliquots at -20°C or -80°C.
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Caption: Inhibition of MMP-13 mediated matrix degradation by CL-82198 hydrochloride.
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Troubleshooting Workflow for Solubility Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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